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dihydrosphingosine

CAS No.: 92545-07-8

Cat. No.: B1624000

Get Quote

Executive Summary
This guide details a robust, high-sensitivity LC-MS/MS methodology for the quantification of N-

lignoceroyl-sphinganine (C24:0 Dihydroceramide) in biological matrices.

Once considered a biologically inert intermediate, C24:0 dihydroceramide (dhCer) is now

recognized as a critical biomarker for metabolic dysfunction, specifically insulin resistance and

type 2 diabetes. It accumulates when dihydroceramide desaturase 1 (DES1) is inhibited,

making it a vital pharmacodynamic marker in drug development programs targeting

sphingolipid metabolism.

Key Technical Differentiator: This protocol specifically addresses the critical analytical challenge

of separating C24:0 dhCer from its abundant downstream product, C24:0 Ceramide, which

presents a significant isobaric interference risk (M+2 isotope effect).

Part 1: The Analytical Challenge (Causality & Logic)
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To quantify C24:0 dhCer accurately, one must overcome three specific physicochemical

hurdles.

The "M+2" Isobaric Interference
This is the most common source of Type I error (false positives) in dhCer analysis.

The Chemistry: C24:0 Ceramide (

, MW 649.6) is naturally much more abundant (10-50x) than C24:0 dhCer (

, MW 651.6).

The Problem: The naturally occurring

isotope of C24:0 Ceramide appears at the exact same nominal mass as C24:0 dhCer (m/z
652.7).

The Solution: Mass resolution alone on a triple quadrupole is insufficient. You must achieve

chromatographic baseline separation between the two species. Additionally, tracking the

specific Long Chain Base (LCB) fragment provides secondary specificity (see MRM

Strategy).

Extreme Lipophilicity & Carryover
The C24 fatty acid chain makes this molecule extremely hydrophobic.

The Risk: C24:0 dhCer tends to adsorb to the rotor seals, needle seat, and column frits,

eluting in subsequent blank injections ("Ghost Peaks").

The Solution: A mobile phase system utilizing Isopropanol (IPA) is mandatory to solubilize

the analyte fully, coupled with a specific needle wash protocol.

Part 2: Biological Context & Pathway[1]
Understanding the biosynthetic origin is crucial for interpreting data, particularly when using

DES1 inhibitors.
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Figure 1: De Novo Sphingolipid Biosynthesis. The target analyte (Blue) is converted to

Ceramide (Yellow) by DES1. Inhibition of DES1 leads to accumulation of the target.

Part 3: Experimental Methodology
A. Sample Preparation: Modified Monophasic Extraction
Traditional liquid-liquid extractions (Bligh-Dyer) are effective but difficult to automate. For high-

throughput drug development, a Butanol/Methanol single-phase extraction provides >95%

recovery for very long-chain sphingolipids while maintaining protein precipitation efficacy.

Reagents:

Extraction Solvent: 1-Butanol : Methanol (1:1 v/v) containing 10 mM Ammonium Formate.

Internal Standard (IS): C24:0 dhCer-d4 (preferred) or C8:0 dhCer. Do not use C24:0

Ceramide-d7 as it does not track the desaturase step.

Protocol:

Aliquot: Transfer 10 µL of plasma/serum into a 1.5 mL Safe-Lock tube.

Spike: Add 10 µL of Internal Standard working solution.

Extract: Add 100 µL of Extraction Solvent.

Vortex: Aggressive vortexing for 30 seconds.
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Sonication: Sonicate for 5 minutes (critical for liberating C24 species from albumin).

Centrifuge: 15,000 x g for 10 minutes at 4°C.

Transfer: Transfer supernatant to a glass vial with a low-volume insert. Note: Avoid plastic

vials if possible to reduce adsorption.

B. LC-MS/MS Instrumentation & Conditions
Chromatography (UHPLC):

Column: Phenomenex Kinetex C18 EVO (2.1 x 50 mm, 1.7 µm) or Waters BEH C18.

Why: High carbon load is needed to retain lipids, but short length allows faster run times.

Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic

Acid.

Expert Insight: The addition of Ammonium Formate facilitates

formation and improves peak shape compared to Formic Acid alone.

Gradient Table:

Time (min) Flow (mL/min) % Mobile Phase B Phase

0.00 0.40 40 Loading

1.50 0.40 90 Elution (Target)

3.50 0.40 99 Wash

4.50 0.40 99 Wash

4.60 0.40 40 Re-equilibration

6.00 0.40 40 End
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Mass Spectrometry (MRM Parameters): Operate in Positive Electrospray Ionization (+ESI)

mode.

Analyte
Precursor
(m/z)

Product
(m/z)

Dwell (ms) CE (V)
Specificity
Note

C24:0 dhCer 652.7 266.3 50 35
Sphinganine

backbone

C24:0 Cer

(Interference)
650.6 264.3 20 35

Sphingosine

backbone

C24:0 dhCer-

d4 (IS)
656.7 266.3 50 35

Matches

target

backbone

Critical Setting: The transition 652.7 -> 266.3 is specific to the dihydro base (sphinganine). If

you monitor 264.3, you are detecting the background noise from the Ceramide isotope.

Part 4: Analytical Workflow & Logic
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Figure 2: Analytical Workflow. Note the critical logic check for retention time (RT) separation.

Part 5: Validation & Troubleshooting
System Suitability Criteria
Before running study samples, the system must pass these checks:
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Resolution: The retention time difference between C24:0 Cer and C24:0 dhCer must be >

0.1 min (baseline resolution).

Carryover: Inject a blank immediately after the highest standard (ULOQ). The peak area of

C24:0 dhCer in the blank must be < 20% of the LLOQ.

Troubleshooting "Ghost Peaks"
If you see C24:0 dhCer in your blank samples:

Cause: The C24 chain is sticking to the rotor seal.

Fix: Switch the needle wash solvent to Isopropanol:Acetonitrile:Acetone (45:45:10). The

addition of acetone helps strip lipids from polymeric seals.

Reference Ranges
In healthy human plasma, C24:0 dhCer is typically found in the range of 50–200 ng/mL,

whereas C24:0 Ceramide is often 1000–3000 ng/mL. This high ratio emphasizes the need for

the rigorous separation described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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